molecular formula C10H8ClF3O B1641318 3-(4-(Trifluoromethyl)phenyl)propanoyl chloride

3-(4-(Trifluoromethyl)phenyl)propanoyl chloride

Cat. No.: B1641318
M. Wt: 236.62 g/mol
InChI Key: MDELJVDHQMSUNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-(Trifluoromethyl)phenyl)propanoyl chloride is a useful research compound. Its molecular formula is C10H8ClF3O and its molecular weight is 236.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8ClF3O

Molecular Weight

236.62 g/mol

IUPAC Name

3-[4-(trifluoromethyl)phenyl]propanoyl chloride

InChI

InChI=1S/C10H8ClF3O/c11-9(15)6-3-7-1-4-8(5-2-7)10(12,13)14/h1-2,4-5H,3,6H2

InChI Key

MDELJVDHQMSUNE-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CCC(=O)Cl)C(F)(F)F

Canonical SMILES

C1=CC(=CC=C1CCC(=O)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 3-(4-(trifluoromethyl)phenyl)propanoic acid (500 mg, 2.292 mmol) in thionyl chloride was allowed to reflux for 2 hours and concentrated under reduced pressure to afford the crude title product.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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